Cas no 1257556-11-8 ((2E)-3-phenyl-1-{4-6-(pyridin-4-yl)pyridazin-3-ylpiperazin-1-yl}prop-2-en-1-one)

• Product Name: (2E)-3-phenyl-1-{4-6-(pyridin-4-yl)pyridazin-3-ylpiperazin-1-yl}prop-2-en-1-one
• CAS No: 1257556-11-8
• MF: C₂₂H₂₁N₅O
• MW: 371.435044050217
• CID: 6016672
• PubChem ID: 52416575
• Update Time: 2025-05-19

(2E)-3-phenyl-1-{4-6-(pyridin-4-yl)pyridazin-3-ylpiperazin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-phenyl-1-{4-6-(pyridin-4-yl)pyridazin-3-ylpiperazin-1-yl}prop-2-en-1-one
• (E)-3-phenyl-1-[4-(6-pyridin-4-ylpyridazin-3-yl)piperazin-1-yl]prop-2-en-1-one
• 1257556-11-8
• SR-01000920266
• (E)-3-phenyl-1-(4-(6-(pyridin-4-yl)pyridazin-3-yl)piperazin-1-yl)prop-2-en-1-one
• F5040-0432
• SR-01000920266-1
• AKOS024493195
• (2E)-3-phenyl-1-{4-[6-(pyridin-4-yl)pyridazin-3-yl]piperazin-1-yl}prop-2-en-1-one

• Inchi： 1S/C22H21N5O/c28-22(9-6-18-4-2-1-3-5-18)27-16-14-26(15-17-27)21-8-7-20(24-25-21)19-10-12-23-13-11-19/h1-13H,14-17H2/b9-6+
• InChI Key： OJGVHIWRKWLNBX-RMKNXTFCSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)N1CCN(C2=CC=C(C3C=CN=CC=3)N=N2)CC1

Computed Properties

• Exact Mass: 371.17461031g/mol
• Monoisotopic Mass: 371.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on (2E)-3-phenyl-1-{4-6-(pyridin-4-yl)pyridazin-3-ylpiperazin-1-yl}prop-2-en-1-one

Comprehensive Analysis of (2E)-3-phenyl-1-{4-6-(pyridin-4-yl)pyridazin-3-ylpiperazin-1-yl}prop-2-en-1-one (CAS No. 1257556-11-8)

The compound (2E)-3-phenyl-1-{4-6-(pyridin-4-yl)pyridazin-3-ylpiperazin-1-yl}prop-2-en-1-one, identified by its CAS No. 1257556-11-8, is a structurally unique molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its intricate architecture, featuring a pyridazine core linked to a piperazine moiety and a phenylpropenone chain, makes it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and signal transduction modulation, which are hot topics in contemporary pharmaceutical research.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The (2E)-3-phenyl-1-{4-6-(pyridin-4-yl)pyridazin-3-ylpiperazin-1-yl}prop-2-en-1-one scaffold aligns with this trend, as its modular design allows for targeted modifications to enhance bioavailability and selectivity. This adaptability is crucial for addressing challenges like drug resistance, a frequently searched topic in oncology and infectious disease research.

From a synthetic perspective, the compound's pyridin-4-yl and pyridazin-3-yl groups contribute to its hydrogen-bonding capacity and π-stacking interactions, which are critical for binding to enzyme active sites. These features have sparked discussions in computational chemistry forums, where users often inquire about molecular docking strategies for similar heterocyclic systems. Additionally, its prop-2-en-1-one segment introduces electrophilic reactivity, a property leveraged in covalent inhibitor design—a trending subtopic in proteomics and chemical biology.

The pharmacological profile of CAS No. 1257556-11-8 is under active investigation, with preliminary studies suggesting activity against protein kinases involved in inflammatory cascades. This aligns with growing public interest in anti-inflammatory agents, as evidenced by search engine queries related to chronic inflammation and immune regulation. Its piperazine linker further enhances solubility, addressing a common hurdle in drug formulation—a frequent pain point highlighted in pharmaceutical development communities.

Beyond therapeutics, the compound's fluorescence properties (attributed to its conjugated system) have implications for bioimaging and diagnostic probes. This dual functionality resonates with the rising demand for theranostic platforms, a niche yet rapidly expanding area in biomedical engineering. As such, (2E)-3-phenyl-1-{4-6-(pyridin-4-yl)pyridazin-3-ylpiperazin-1-yl}prop-2-en-1-one exemplifies the convergence of multidisciplinary research, bridging gaps between chemical synthesis, biology, and materials science.

In summary, CAS No. 1257556-11-8 represents a versatile chemical entity with broad applicability across drug discovery, diagnostics, and mechanistic studies. Its structural ingenuity and alignment with current scientific priorities—such as targeted therapy and molecular imaging—ensure its relevance in ongoing and future research endeavors.